4-[3-Methoxy-4-(methoxymethoxy)phenyl]but-3-en-2-one

• CAS RN: 52328-99-1
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 4-[3-methoxy-4-(methoxymethoxy)phenyl]but-3-en-2-one
• InChI: InChI=1S/C13H16O4/c1-10(14)4-5-11-6-7-12(17-9-15-2)13(8-11)16-3/h4-8H,9H2,1-3H3
• InChI Key: BTLPUHQSIJWSRG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=CC(=C(C=C1)OCOC)OC

Description

4-[3-Methoxy-4-(methoxymethoxy)phenyl]but-3-en-2-one is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxymethyloxy-3-methoxybenzaldehyde (1j, 2.30 g, 11.7 mmol) and acetone (19, 8.75 ml, 118.4 mmol) were combined in ethanol (20 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (0.80 g, 20.0 mmol) and water (20 ml) was added and the mixture stirred for 1 hr at room temperature. The resulting mixture was extracted into ethyl acetate, washed with saturated sodium chloride, dried over magnesium sulfate, filtered and evaporated to afford a solid. The crude solid was recrystallized from hexane to give 2.70 g (97%) of a white solid: mp 73-75° C.; 1H NMR: δ 2.34 (s, 3H), 3.48 (s, 3H), 3.89 (s, 3H), 5.24 (s, 2H), 6.58 (d, 1H, J=16.1 Hz), 7.07 (m, 2H), 7.13 (d, 1H, J=8.7 Hz), 7.43 (d, 1H, J=16.1 Hz); 13C NMR: δ 27.4, 55.9, 56.3, 95.2, 110.4, 115.9, 122.5, 125.7, 128.7, 143.1, 148.7, 149.8, 198.0.